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Compound of Interest

Compound Name:
2-Amino-5-bromo-4-

methylpyridine

Cat. No.: B189383 Get Quote

An In-depth Technical Guide to the ¹H NMR and Mass Spectrometry Data of 2-Amino-5-
bromo-4-methylpyridine

This guide provides a comprehensive overview of the analytical data for 2-Amino-5-bromo-4-
methylpyridine, a key intermediate in organic synthesis, particularly for pharmaceuticals and

agrochemicals.[1] The document is intended for researchers, scientists, and professionals in

drug development, offering detailed spectral data, experimental protocols, and workflow

visualizations.

Compound Overview
Structure: 2-Amino-5-bromo-4-methylpyridine Molecular Formula: C₆H₇BrN₂[2] Molecular

Weight: 187.04 g/mol [2] CAS Number: 98198-48-2[2]

The molecule features a pyridine ring substituted with an amino group at the 2-position, a

bromine atom at the 5-position, and a methyl group at the 4-position.[3] This combination of

functional groups provides a versatile scaffold for various chemical transformations.[1]

¹H NMR Spectroscopic Data
The ¹H NMR spectrum provides detailed information about the proton environment in the

molecule. The data presented below was acquired in deuterated chloroform (CDCl₃).
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Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

8.078 Singlet 1H H-6 (Pyridine)

6.406 Singlet 1H H-3 (Pyridine)

4.481 Singlet 2H -NH₂ (Amino)

2.277 Singlet 3H -CH₃ (Methyl)

Data sourced from

patent

CN201410406851.[4]

Mass Spectrometry Data
Mass spectrometry confirms the molecular weight and can offer insights into the compound's

structure through fragmentation analysis. The data below is consistent with Electrospray

Ionization (ESI), a soft ionization technique.

m/z Value Ion Description

188 [M+H]⁺ Protonated molecular ion

186/188 [M]⁺˙
Molecular ion (with isotopic

pattern for Br)

The [M+H]⁺ value of 188 is

reported.[4] The molecular ion

M⁺˙ would show a

characteristic isotopic pattern

due to the presence of

bromine isotopes (⁷⁹Br and

⁸¹Br) at approximately a 1:1

ratio.

Experimental Protocols
Detailed methodologies are crucial for the reproduction and verification of analytical data.
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¹H NMR Spectroscopy Protocol
A standard protocol for acquiring the ¹H NMR spectrum of pyridine derivatives is as follows:

Sample Preparation: 5-10 mg of 2-Amino-5-bromo-4-methylpyridine is dissolved in

approximately 0.6-0.7 mL of a suitable deuterated solvent, such as Chloroform-d (CDCl₃), in

a clean NMR tube.[5][6]

Instrumentation: A 400 MHz or higher field NMR spectrometer is recommended for optimal

resolution.[6]

Data Acquisition: A standard one-dimensional proton spectrum is acquired. Key parameters

include a spectral width of -2 to 12 ppm and 16-64 scans, depending on the sample

concentration.[6]

Data Processing: The acquired Free Induction Decay (FID) is processed using a Fourier

transform, followed by phase and baseline corrections. The signals are then integrated to

determine the relative number of protons.[5]

Mass Spectrometry Protocol (ESI-MS)
Electrospray Ionization (ESI) is well-suited for determining the molecular weight of polar

compounds like 2-Amino-5-bromo-4-methylpyridine.

Sample Preparation: The sample is dissolved in a suitable volatile solvent (e.g., methanol or

acetonitrile) at a concentration of approximately 1 mg/mL.[5]

Ionization Method: Electrospray Ionization (ESI) is used, which is a soft ionization technique

that typically produces a protonated molecule [M+H]⁺, making it ideal for molecular weight

determination.[5]

Mass Analyzer: A quadrupole, Time-of-Flight (TOF), or Orbitrap mass analyzer can be used.

High-resolution instruments like TOF or Orbitrap can provide highly accurate mass

measurements for elemental formula determination.[5]

Analysis: The sample solution is infused directly into the mass spectrometer. The resulting

mass spectrum plots ion abundance against the mass-to-charge ratio (m/z).[5]
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Visualized Workflows and Structures
Diagrams are provided to illustrate the analytical workflow and the chemical structure with its

potential mass spectrometric fragmentation.
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Caption: General experimental workflow for NMR and MS analysis.

Chemical Structure Mass Spectrometry Fragmentation

2-Amino-5-bromo-4-methylpyridine
C₆H₇BrN₂

MW: 187.04

Molecular Ion [M]⁺˙
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Caption: Structure and potential EI fragmentation pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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